Cas no 1806949-08-5 (3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-5-fluoropyridine)

3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-5-fluoropyridine is a fluorinated pyridine derivative with a versatile functional group profile, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both aminomethyl and cyano groups enhances its reactivity, enabling selective modifications for targeted applications. The difluoromethyl and fluorine substituents contribute to improved metabolic stability and lipophilicity, which are advantageous in drug design. This compound’s structural features make it particularly useful for developing bioactive molecules with enhanced binding affinity and pharmacokinetic properties. Its high purity and well-defined chemical properties ensure reproducibility in research and industrial processes.

3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-5-fluoropyridine structure

1806949-08-5 structure

Product Name:3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-5-fluoropyridine

CAS No:1806949-08-5

MF:C₈H₆F₃N₃

MW:201.148551464081

CID:4872486

Update Time:2025-05-22

3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-5-fluoropyridine
- Inchi： 1S/C8H6F3N3/c9-6-3-14-7(8(10)11)5(2-13)4(6)1-12/h3,8H,2,13H2
- InChI Key： GKZADEYWYZWVHP-UHFFFAOYSA-N
- SMILES： FC(C1C(=C(C#N)C(=CN=1)F)CN)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 237
XLogP3: 0.2
Topological Polar Surface Area: 62.7

3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-5-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029046629-250mg	3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-5-fluoropyridine	1806949-08-5	97%	250mg	$950.40	2022-03-31
Alichem	A029046629-500mg	3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-5-fluoropyridine	1806949-08-5	97%	500mg	$1,695.20	2022-03-31
Alichem	A029046629-1g	3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-5-fluoropyridine	1806949-08-5	97%	1g	$2,950.20	2022-03-31

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Additional information on 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-5-fluoropyridine

3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-5-fluoropyridine: A Comprehensive Overview

The compound 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-5-fluoropyridine, identified by the CAS number 1806949-08-5, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple functional groups, including an amino group, cyano group, and difluoromethyl group, makes this molecule unique and versatile in various chemical and biological contexts.

Recent studies have highlighted the significance of this compound in the field of medicinal chemistry. Its structural complexity allows for interactions with various biological targets, making it a promising candidate for drug development. For instance, researchers have explored its potential as a kinase inhibitor, which could be pivotal in treating diseases such as cancer. The amino group in the molecule plays a critical role in hydrogen bonding, enhancing its bioavailability and target specificity.

In addition to its medicinal applications, 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-5-fluoropyridine has shown promise in the realm of agricultural chemistry. Its ability to act as a herbicide or insecticide has been under investigation, particularly due to the stability imparted by the cyano and difluoromethyl groups. These groups not only contribute to the molecule's reactivity but also enhance its resistance to degradation under environmental conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Techniques such as Suzuki coupling and nucleophilic substitution have been employed to construct the molecule's intricate framework. Recent advancements in catalytic methods have further streamlined its production, making it more accessible for large-scale applications.

From a structural perspective, the molecule's fluorinated substituents contribute significantly to its electronic properties. The fluorine atoms enhance the molecule's lipophilicity, which is crucial for crossing biological membranes. This characteristic has been leveraged in designing drugs with improved pharmacokinetic profiles.

Moreover, computational studies using molecular docking and quantum mechanics have provided insights into the compound's interaction with biomolecules. These studies have revealed that the amino group acts as a key binding site for proteins, while the cyano group stabilizes interactions through electrostatic forces. Such findings underscore the importance of this compound in rational drug design.

Looking ahead, ongoing research is focused on optimizing this compound's stability and efficacy. Efforts are being made to modify its substituents to enhance its selectivity towards specific biological targets. Collaborative efforts between chemists and biologists are paving the way for innovative applications in fields such as diagnostics and therapeutics.

In conclusion, 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-5-fluoropyridine represents a significant advancement in organic synthesis and molecular design. Its multifaceted properties make it a valuable asset in various scientific domains, with ongoing research continually unlocking new possibilities for its use.